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Compound of Interest

Compound Name: NBI-35965

Cat. No.: B8022463

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the handling and disposal of
NBI-35965, a corticotropin-releasing factor 1 (CRF1) receptor antagonist. Adherence to these
procedures is mandatory to ensure a safe laboratory environment and to minimize risks to
researchers and scientists.

Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling NBI-35965. This
compound should be handled with care, and appropriate PPE must be worn at all times to
prevent direct contact.
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PPE Category Specification Purpose

) Chemical-resistant, impervious )
Hand Protection o To prevent skin contact.
gloves (e.g., nitrile, neoprene)

) Safety glasses with side- To protect eyes from dust
Eye Protection _ _
shields or goggles particles and splashes.

] To protect skin and personal
Body Protection Laboratory coat ) o
clothing from contamination.

Use in a well-ventilated area. If

) ) dust is generated, a NIOSH- To prevent inhalation of dust
Respiratory Protection ) ) )
approved respirator is particles.
recommended.

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling, storage, and disposal of NBI-
35965.

Handling Procedures:

o Preparation: Before handling, ensure all required PPE is correctly worn. Work in a
designated, well-ventilated area, preferably within a chemical fume hood.

¢ Dispensing: Avoid the creation of dust when handling the solid form of NBI-35965.[1] Use
appropriate tools for weighing and transferring the compound.

¢ Solution Preparation: When preparing solutions, add the solid to the solvent slowly to
prevent splashing.

¢ Spill Management: In case of a spill, immediately cordon off the area. For small spills,
carefully sweep up the solid material, avoiding dust generation, and place it in a sealed
container for disposal. For larger spills or spills of solutions, absorb the material with an inert
absorbent and place it in a sealed container for disposal. Clean the spill area thoroughly with
an appropriate solvent and then with soap and water.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b8022463?utm_src=pdf-body
https://www.benchchem.com/product/b8022463?utm_src=pdf-body
https://www.benchchem.com/product/b8022463?utm_src=pdf-body
https://www.chemicalbook.com/msds/nbi-35965-hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or
smoke in the laboratory.

Storage Procedures:

o Store NBI-35965 in a tightly sealed container.

o Keep the container in a cool, dry, and well-ventilated place.
 Recommended storage temperature is between 2-8°C.
Disposal Plan:

o All waste materials, including empty containers, contaminated PPE, and spill cleanup
materials, must be disposed of in accordance with local, state, and federal regulations for
chemical waste.

e Do not dispose of NBI-35965 down the drain or in regular trash.

Experimental Workflow for Safe Handling of NBI-
35965
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Start: Prepare for Handling NBI-35965

1. Don Personal Protective Equipment (PPE)
- Chemical-resistant gloves
- Safety glasses/goggles
- Lab coat

;

2. Ensure Proper Ventilation
- Work in a chemical fume hood

\4

3. Handle NBI-35965
- Avoid dust formation
- Use appropriate tools

4. Store Properly
- Tightly sealed container
- Cool, dry, well-ventilated area

T
|
'\
\‘ 5. Spill Cleanup Procedure
\ - Cordon off area

- Use appropriate absorbent
\ - Place in sealed container

L N \4

6. Dispose of Waste
- Follow institutional and regulatory guidelines

End: Decontaminate and Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of NBI-35965.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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